Cas no 2003043-11-4 (Carbamic acid, N-[3-(2-methoxyacetyl)cyclopentyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(2-methoxyacetyl)cyclopentyl]-, 1,1-dimethylethyl ester
• CAS No: 2003043-11-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5293143
• Update Time: 2025-05-21

Carbamic acid, N-[3-(2-methoxyacetyl)cyclopentyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(2-methoxyacetyl)cyclopentyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(16)14-10-6-5-9(7-10)11(15)8-17-4/h9-10H,5-8H2,1-4H3,(H,14,16)
• InChI Key： QKURRMITFXUWEP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCC(C(COC)=O)C1

Additional information on Carbamic acid, N-[3-(2-methoxyacetyl)cyclopentyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[3-(2-methoxyacetyl)cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 2003043-11-4)

The compound Carbamic acid, N-[3-(2-methoxyacetyl)cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 2003043-11-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentyl ring and a methoxyacetyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for carbamate derivatives like this compound has surged, driven by their applications in developing novel therapeutics. The tert-butyl ester moiety in its structure enhances stability, making it suitable for controlled-release formulations. This aligns with current trends in sustainable chemistry and green synthesis, as scientists seek eco-friendly methods to produce such intermediates. The compound's CAS No. 2003043-11-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in organic synthesis is the optimization of cyclopentane-based scaffolds, which are pivotal in designing protease inhibitors and anti-inflammatory agents. The N-[3-(2-methoxyacetyl)cyclopentyl] segment of this molecule offers a promising template for such applications. Additionally, its dimethylethyl ester group provides steric hindrance, which can improve selectivity in biological interactions—a key consideration in modern drug design.

From an industrial perspective, scalability and cost-effectiveness are critical. The synthesis of Carbamic acid, N-[3-(2-methoxyacetyl)cyclopentyl]-, 1,1-dimethylethyl ester often involves multi-step reactions, including acylations and esterifications. Recent advancements in flow chemistry and catalytic processes have streamlined its production, addressing challenges like yield optimization and waste reduction. These innovations resonate with the broader shift toward precision manufacturing in fine chemicals.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Its purity profile is crucial for regulatory compliance, especially in pharmaceutical applications. Researchers often query "CAS 2003043-11-4 solubility" or "stability under acidic conditions," highlighting practical concerns in formulation development. These searches underscore the need for detailed technical data sheets and peer-reviewed studies on this molecule.

Looking ahead, the role of Carbamic acid, N-[3-(2-methoxyacetyl)cyclopentyl]-, 1,1-dimethylethyl ester in bioconjugation and prodrug strategies is gaining attention. Its ability to serve as a protecting group or delivery vehicle for active pharmaceutical ingredients (APIs) positions it as a key player in next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge chemical research.